Cas no 73484-68-1 (1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-)
73484-68-1 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-
CAS No:73484-68-1
MF:C13H16N2O6
MW:296.275943756104
CID:569319
PubChem ID:3056184
Update Time:2025-04-19
1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-
- 5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-1,3,4-oxadiazol-2-one
- 5-(4-Ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-1,3,4-oxadiazol-2(3H)-one
- DTXSID30994241
- 73484-68-1
- 1,3,4-Oxadiazol-2(3H)-one, 5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-
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- Inchi: 1S/C13H16N2O6/c1-4-20-11-9(18-2)5-8(6-10(11)19-3)12-14-15(7-16)13(17)21-12/h5-6,16H,4,7H2,1-3H3
- InChI Key: ISBBWXGPIICPDJ-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(C2=NN(CO)C(=O)O2)=CC=1OC)OC
Computed Properties
- Exact Mass: 296.101
- Monoisotopic Mass: 296.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 412.9°C at 760 mmHg
- Flash Point: 203.5°C
- Refractive Index: 1.564
1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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